Cas no 2734870-01-8 (cis-3-(Boc-amino)-4-(trifluormethyl)piperidine)

Technical Introduction: cis-3-(Boc-amino)-4-(trifluoromethyl)piperidine is a chiral piperidine derivative featuring a Boc-protected amine group and a trifluoromethyl substituent. This compound is valuable in medicinal chemistry and drug discovery due to its stereospecificity and the presence of the trifluoromethyl group, which enhances metabolic stability and lipophilicity. The Boc (tert-butoxycarbonyl) group provides a convenient handle for further synthetic modifications under mild deprotection conditions. Its rigid cis-configuration ensures precise spatial orientation, making it a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of CNS-targeting pharmaceuticals and agrochemicals. High purity and well-defined stereochemistry are critical for reproducible results in research and industrial applications.

cis-3-(Boc-amino)-4-(trifluormethyl)piperidine structure

2734870-01-8 structure

Product Name:cis-3-(Boc-amino)-4-(trifluormethyl)piperidine

CAS No:2734870-01-8

MF:C₁₁H₁₉F₃N₂O₂

MW:268.28

CID:5086957

PubChem ID:72207587

Update Time:2026-03-02

cis-3-(Boc-amino)-4-(trifluormethyl)piperidine Chemical and Physical Properties

Names and Identifiers

- 2734870-01-8
- tert-butyl N-[(3R,4R)-4-(trifluoromethyl)piperidin-3-
- BS-15264
- P13327
- Carbamic acid, N-[(3R,4R)-4-(trifluoromethyl)-3-piperidinyl]-, 1,1-dimethylethyl ester
- TERT-BUTYL N-[(3R,4R)-4-(TRIFLUOROMETHYL)PIPERIDIN-3-YL]CARBAMATE
- 1363378-20-4
- tert-Butyl ((3R,4R)-4-(trifluoromethyl)piperidin-3-yl)carbamate
- AKOS025405360
- Rel-tert-butyl ((3R,4R)-4-(trifluoromethyl)piperidin-3-yl)carbamate
- DTXSID101125818
- SCHEMBL23971126
- PB31259
- CS-0057389
- cis-3-(Boc-amino)-4-(trifluormethyl)piperidine
- Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-8-6-15-5-4-7(8)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)/t7-,8+/m1/s1
- InChI Key： YKEJWMDJHSNPAU-SFYZADRCSA-N
- SMILES： C1[C@H](NC(OC(C)(C)C)=O)[C@H](C(F)(F)F)CCN1

Computed Properties

Exact Mass: 268.13986234g/mol
Monoisotopic Mass: 268.13986234g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 50.4Å²

cis-3-(Boc-amino)-4-(trifluormethyl)piperidine Pricemore >>

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eNovation Chemicals LLC	Y1234294-100mg	cis-3-(Boc-amino)-4-(trifluormethyl)piperidine	2734870-01-8	95%	100mg	$180	2023-09-04
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